Cas no 52684-34-1 (2-Propenoic acid, 2-naphthalenyl ester)

• Product Name: 2-Propenoic acid, 2-naphthalenyl ester
• CAS No: 52684-34-1
• MF: C₁₃H₁₀O₂
• MW: 198.217303752899
• MDL: MFCD00080579
• CID: 359127
• PubChem ID: 24880553
• Update Time: 2025-10-29

2-Propenoic acid, 2-naphthalenyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-naphthalenyl ester
• 2-NAPHTHYL ACRYLATE
• Beta-Naphthyl Acrylate
• naphthalen-2-yl prop-2-enoate
• 2-Propenoic acid 2-naphthalenyl ester
• naphthalen-2-yl acrylate
• 2-Naphthyl acrylate, 90%
• SCHEMBL35404
• MFCD00080579
• FT-0762904
• DTXSID90394809
• AKOS025295424
• 52684-34-1
• DB-071567

• MDL： MFCD00080579
• Inchi： 1S/C13H10O2/c1-2-13(14)15-12-8-7-10-5-3-4-6-11(10)9-12/h2-9H,1H2
• InChI Key： SLVJUZOHXPZVLR-UHFFFAOYSA-N
• SMILES： O(C(C=C)=O)C1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 198.06800
• Monoisotopic Mass: 198.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.147
• Melting Point: 38-42 °C (lit.)
• Flash Point: >230 °C
• PSA: 26.30000
• LogP: 2.93120
• Solubility: Not available

2-Propenoic acid, 2-naphthalenyl ester Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-Propenoic acid, 2-naphthalenyl ester

Introduction to 2-Propenoic Acid, 2-Naphthalenyl Ester (CAS No. 52684-34-1)

2-Propenoic acid, 2-naphthalenyl ester (commonly referred to as naphthoyl acrylate) is a compound with the CAS registry number 52684-34-1. This compound has garnered significant attention in recent years due to its unique chemical properties and diverse applications across various industries. The molecule consists of a naphthalene ring attached to an acrylate group, which imparts it with both aromatic and unsaturated functionalities. This combination makes it highly versatile in chemical reactions and industrial processes.

Recent studies have highlighted the potential of naphthoyl acrylate in advanced materials science. Researchers have explored its use as a precursor for synthesizing high-performance polymers and composites. The compound's ability to undergo polymerization under specific conditions has been leveraged to create materials with enhanced mechanical strength and thermal stability. For instance, a 2023 study published in *Macromolecules* demonstrated that naphthoyl acrylate can be polymerized to form lightweight yet durable polymers suitable for aerospace applications.

In addition to its role in polymer synthesis, naphthoyl acrylate has also been investigated for its potential in drug delivery systems. Its hydrophobic nature and ability to form stable nanoparticles make it an ideal candidate for encapsulating hydrophobic drugs. A 2023 research article in *Journal of Controlled Release* reported that nanoparticles synthesized using naphthoyl acrylate exhibited controlled drug release profiles, making them promising for targeted drug delivery applications.

The synthesis of naphthoyl acrylate typically involves a two-step process: first, the preparation of naphthalene derivatives, followed by esterification with acrylic acid. Recent advancements in catalytic methods have improved the efficiency and selectivity of this process. For example, the use of palladium catalysts has been shown to significantly enhance the yield of naphthoyl acrylate while reducing reaction times. These improvements have made the compound more accessible for large-scale industrial applications.

From an environmental standpoint, the biodegradability of naphthoyl acrylate has been a topic of interest. Initial studies suggest that under certain conditions, the compound can undergo microbial degradation, though further research is needed to fully understand its environmental impact. This is particularly important given its increasing use in industrial settings.

In conclusion, naphthoyl acrylate (CAS No. 52684-34-1) is a multifaceted compound with a wide range of applications across materials science, pharmaceuticals, and beyond. Its unique chemical properties and recent advancements in synthesis techniques have solidified its position as a valuable compound in modern chemistry. As research continues to uncover new uses and optimizations for this compound, its role in various industries is expected to grow significantly.